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Compound of Interest

Compound Name: 2,3-Dimethyldecane
CAS No.: 17312-44-6
Cat. No.: B1670047

Get Quote

\ J

An In-depth Technical Guide to the Physical Properties of 2,3-Dimethyldecane

This technical guide provides a comprehensive overview of the core physical properties of 2,3-
Dimethyldecane, targeted towards researchers, scientists, and professionals in drug
development. This document summarizes key quantitative data, outlines experimental
protocols for their determination, and includes a logical workflow visualization.

Core Physical Properties

2,3-Dimethyldecane is a branched alkane with the chemical formula C12H26.[1][2][3][4][5][6]
Its physical characteristics are crucial for a variety of scientific and industrial applications.

Data Summary

The fundamental physical properties of 2,3-Dimethyldecane are summarized in the table
below for easy reference and comparison.
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Physical Property Value Units Source(s)
Molecular Weight 170.33 g/mol [1]

Boiling Point 206 °C [7]

Melting Point -50.8 (estimate) °C [7]

Density 0.7521 g/lcm3 [7]
Refractive Index 1.4222 [7]

Experimental Protocols

The determination of the physical properties of 2,3-Dimethyldecane involves several standard
experimental procedures. The following sections detail the methodologies for key experiments.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. Acommon and efficient method for determining the boiling point of a small liquid
sample is the Thiele tube method.[8]

Methodology:

o Asmall sample of 2,3-Dimethyldecane (less than 0.5 mL) is placed into a small test tube,
often referred to as a Durham tube.[8]

o A capillary tube, sealed at one end, is placed open-end-down into the liquid sample.[8]

e This assembly is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.[8]

e The entire setup is then immersed in a Thiele tube containing a high-boiling point liquid, such
as mineral oil.[8]

e The Thiele tube is gently heated, and the temperature is monitored.[8]
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e As the temperature rises, air trapped in the capillary tube will be expelled, and eventually, a
steady stream of bubbles will emerge from the open end of the capillary tube. This indicates
that the liquid has reached its boiling point.[8]

e The heat source is then removed, and the temperature at which the liquid just begins to
enter the capillary tube is recorded as the boiling point.[8]

Density Determination

The density of a liquid is its mass per unit volume. A precise method for determining the density
of liquids like alkanes is through the use of a vibrating tube densimeter.[9][10]

Methodology:

The vibrating tube densimeter is first calibrated using substances of known density, often air
and pure water.

o Asmall, precise volume of the 2,3-Dimethyldecane sample is introduced into the U-shaped
vibrating tube within the instrument.

o The tube is then electronically excited to vibrate at its natural frequency.

e The instrument measures the period of oscillation of the tube. This period is directly related
to the mass of the liquid inside the tube, and therefore its density.

e The temperature of the sample is carefully controlled during the measurement, as density is
temperature-dependent.[9]

Refractive Index Determination

The refractive index of a substance is a dimensionless number that describes how fast light
travels through that material.[11] It is a characteristic property of a pure liquid and can be used
for identification and purity assessment.[11] The Abbe refractometer is a widely used
instrument for this purpose.[12]

Methodology:
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e The prisms of the Abbe refractometer are cleaned and a few drops of the 2,3-
Dimethyldecane sample are placed on the lower prism.[12]

e The two prisms are then closed to create a thin layer of the liquid.[12]

e Alight source, typically a sodium D line with a wavelength of 589 nm, is directed through the
sample.[11]

e The user looks through the eyepiece and adjusts the instrument until a distinct light-dark
boundary is visible.[12]

o The refractometer is adjusted to bring this boundary line into the center of the crosshairs in
the eyepiece.[12]

e The refractive index is then read directly from the instrument's calibrated scale.[12]

o The temperature is noted, as the refractive index is temperature-dependent, and a correction
can be applied if the measurement is not performed at the standard temperature of 20°C.[11]

Logical Workflow Visualization

The following diagram illustrates the logical workflow for the experimental determination of the
key physical properties of 2,3-Dimethyldecane.
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Caption: Workflow for determining the physical properties of 2,3-Dimethyldecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1670047?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemeo.com/cid/75-366-3/2-3-Dimethyldecane
https://www.chemeo.com/cid/75-366-3/2-3-Dimethyldecane
https://webbook.nist.gov/cgi/cbook.cgi?ID=C17312446&Units=SI&Mask=27EF
https://webbook.nist.gov/cgi/inchi?ID=C17312446&Mask=4
https://webbook.nist.gov/cgi/inchi?ID=C17312446&Mask=2000
https://webbook.nist.gov/cgi/inchi?ID=C17312446&Mask=200
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C12H26/c1-5-6-7-8-9-10-12(4)11(2)3/h11-12H%2C5-10H2%2C1-4H3
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0451437.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0451437.aspx
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.researchgate.net/publication/397378282_Experimental_Determination_of_the_Density_of_Alkanes_Perfluoroalkanes_and_Their_Mixtures_in_the_Temperature_Range_of_288-333_K_at_Atmospheric_Pressure
https://www.researchgate.net/publication/238642966_Experimental_measurements_and_prediction_of_liquid_densities_for_n-alkane_mixtures
https://www.athabascau.ca/science-and-technology/_documents/centre-for-science-files/labs/organic-chemistry/exp/4_refractive_index.pdf
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20BT%20SEM%20IV.pdf
https://www.benchchem.com/product/b1670047/docs#physical-properties-of-2-3-dimethyldecane
https://www.benchchem.com/product/b1670047/docs#physical-properties-of-2-3-dimethyldecane
https://www.benchchem.com/product/b1670047/docs#physical-properties-of-2-3-dimethyldecane
https://www.benchchem.com/product/b1670047/docs#physical-properties-of-2-3-dimethyldecane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670047?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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